Cas no 1177197-37-3 (2-{N-(pyridin-2-yl)methylacetamido}acetic acid)

• Product Name: 2-{N-(pyridin-2-yl)methylacetamido}acetic acid
• CAS No: 1177197-37-3
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD11936248
• CID: 5606239
• PubChem ID: 20815638
• Update Time: 2025-08-03

2-{N-(pyridin-2-yl)methylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-[(pyridin-2-yl)methyl]acetamido}acetic acid
• 1177197-37-3
• EN300-9449790
• 2-{N-(pyridin-2-yl)methylacetamido}acetic acid

• MDL： MFCD11936248
• Inchi： 1S/C10H12N2O3/c1-8(13)12(7-10(14)15)6-9-4-2-3-5-11-9/h2-5H,6-7H2,1H3,(H,14,15)
• InChI Key： QYDOCBFNXSQEAC-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC(=O)O)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-{N-(pyridin-2-yl)methylacetamido}acetic acid

Comprehensive Overview of 2-{N-(pyridin-2-yl)methylacetamido}acetic acid (CAS No. 1177197-37-3)

2-{N-(pyridin-2-yl)methylacetamido}acetic acid (CAS No. 1177197-37-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyridine ring with an acetamidoacetic acid moiety. Its distinct properties make it a valuable intermediate in the synthesis of novel drug candidates and biologically active molecules. Researchers are particularly interested in its potential applications in medicinal chemistry and drug discovery, where it serves as a building block for designing targeted therapies.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has placed compounds like 2-{N-(pyridin-2-yl)methylacetamido}acetic acid in the spotlight. With CAS No. 1177197-37-3, this compound is often searched alongside terms such as "synthetic applications", "pharmacological properties", and "custom synthesis". Its relevance is further highlighted by its potential role in developing small-molecule inhibitors and enzyme modulators, which are critical in treating various diseases. The compound's versatility also extends to bioconjugation techniques, where it can be used to modify peptides or proteins for enhanced functionality.

In recent years, the scientific community has explored the structure-activity relationship (SAR) of 2-{N-(pyridin-2-yl)methylacetamido}acetic acid to optimize its efficacy in drug design. Its pyridine component is known for its ability to participate in hydrogen bonding and π-π stacking interactions, which are crucial for binding to biological targets. Meanwhile, the acetamidoacetic acid segment provides a reactive handle for further chemical modifications. This dual functionality makes the compound a promising candidate for fragment-based drug discovery, a trending approach in modern pharmacology.

From a commercial perspective, 2-{N-(pyridin-2-yl)methylacetamido}acetic acid (CAS No. 1177197-37-3) is often sought after by contract research organizations (CROs) and pharmaceutical manufacturers. Its synthesis and purification processes are frequently discussed in forums and publications, with keywords like "scalable synthesis" and "analytical characterization" gaining traction. The compound's stability under various conditions also makes it suitable for long-term storage and global distribution, addressing the logistical needs of the industry.

Looking ahead, the potential of 2-{N-(pyridin-2-yl)methylacetamido}acetic acid in personalized medicine and targeted drug delivery systems is an area of active investigation. As the demand for precision therapeutics grows, this compound could play a pivotal role in developing next-generation treatments. Its compatibility with green chemistry principles further enhances its appeal, aligning with the industry's shift toward sustainable practices. With ongoing research, the full scope of its applications is yet to be uncovered, making it a compound worth watching in the coming years.